2-{2-[(4-chlorophenoxy)acetyl]hydrazino}-N-(2,5-dimethoxyphenyl)-2-oxoacetamide

• IUPAC Name: 2-[2-[2-(4-chlorophenoxy)acetyl]hydrazinyl]-N-(2,5-dimethoxyphenyl)-2-oxoacetamide
• InChI: InChI=1S/C18H18ClN3O6/c1-26-13-7-8-15(27-2)14(9-13)20-17(24)18(25)22-21-16(23)10-28-12-5-3-11(19)4-6-12/h3-9H,10H2,1-2H3,(H,20,24)(H,21,23)(H,22,25)
• InChI Key: FIGHNCGNJPIBQI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NC(=O)C(=O)NNC(=O)COC2=CC=C(C=C2)Cl
• Molecular Formula: C18H18ClN3O6
• Molecular Weight: 407.8 g/mol

Description

2-{2-[(4-chlorophenoxy)acetyl]hydrazino}-N-(2,5-dimethoxyphenyl)-2-oxoacetamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as C16H17ClN4O5 and has a molecular weight of 394.78 g/mol.

Mechanism of Action

The mechanism of action of 2-{2-[(4-chlorophenoxy)acetyl]hydrazino}-N-(2,5-dimethoxyphenyl)-2-oxoacetamide involves the inhibition of DNA synthesis and cell division. It acts by binding to the DNA of cancer cells and preventing the replication of the DNA. This leads to the inhibition of cell division and ultimately the death of cancer cells.
Biochemical and Physiological Effects:
2-{2-[(4-chlorophenoxy)acetyl]hydrazino}-N-(2,5-dimethoxyphenyl)-2-oxoacetamide has been found to exhibit various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, which is a process of programmed cell death. It also exhibits antibacterial and antifungal properties, which make it a potential candidate for the development of new antibiotics.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-{2-[(4-chlorophenoxy)acetyl]hydrazino}-N-(2,5-dimethoxyphenyl)-2-oxoacetamide in lab experiments is its broad-spectrum activity against cancer cells, bacteria, and fungi. However, one of the limitations of using this compound is its potential toxicity to normal cells. Therefore, further studies are required to determine its safety and efficacy in vivo.

Future Directions

1. Development of new derivatives of 2-{2-[(4-chlorophenoxy)acetyl]hydrazino}-N-(2,5-dimethoxyphenyl)-2-oxoacetamide with improved efficacy and safety profiles.
2. Investigation of the potential use of this compound in combination with other anticancer drugs for the treatment of cancer.
3. Examination of the potential use of this compound in the development of new antibiotics for the treatment of bacterial and fungal infections.
4. Investigation of the potential use of this compound in the treatment of other diseases, such as Alzheimer's disease and Parkinson's disease.

Synthesis Methods

The synthesis of 2-{2-[(4-chlorophenoxy)acetyl]hydrazino}-N-(2,5-dimethoxyphenyl)-2-oxoacetamide involves the reaction of 2,5-dimethoxybenzaldehyde with 4-chlorophenylacetic acid hydrazide in the presence of acetic anhydride. The resulting product is then subjected to a reaction with oxalyl chloride and then with N-(2,5-dimethoxyphenyl)acetamide to yield the final product.

Scientific Research Applications

2-{2-[(4-chlorophenoxy)acetyl]hydrazino}-N-(2,5-dimethoxyphenyl)-2-oxoacetamide has been extensively studied for its potential therapeutic applications. This compound has been found to exhibit anticancer, antibacterial, and antifungal properties. It has been shown to inhibit the growth of various cancer cells, including breast cancer, lung cancer, and colon cancer cells.